Cas no 630103-85-4 (Acetic acid, (triphenylphosphoranylidene)-, 2,2,2-trifluoroethyl ester)

Acetic acid, (triphenylphosphoranylidene)-, 2,2,2-trifluoroethyl ester structure
630103-85-4 structure
Product Name:Acetic acid, (triphenylphosphoranylidene)-, 2,2,2-trifluoroethyl ester
CAS No:630103-85-4
MF:C22H18F3O2P
MW:402.34609746933
CID:427734
PubChem ID:71381537
Update Time:2025-04-19

Acetic acid, (triphenylphosphoranylidene)-, 2,2,2-trifluoroethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (triphenylphosphoranylidene)-, 2,2,2-trifluoroethyl ester
    • 2,2,2-trifluoroethyl 2-(triphenyl-λ<sup>5</sup>-phosphanylidene)acetate
    • 2,2,2-Trifluoroethyl (triphenyl-lambda~5~-phosphanylidene)acetate
    • UBTBBPYTMIKYJY-UHFFFAOYSA-N
    • 630103-85-4
    • DTXSID10803983
    • Inchi: 1S/C22H18F3O2P/c23-22(24,25)17-27-21(26)16-28(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-16H,17H2
    • InChI Key: UBTBBPYTMIKYJY-UHFFFAOYSA-N
    • SMILES: P(=CC(=O)OCC(F)(F)F)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 402.09974
  • Monoisotopic Mass: 402.09965130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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